molecular formula C10H11NO3 B8699466 5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one CAS No. 59826-11-8

5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one

Cat. No. B8699466
CAS RN: 59826-11-8
M. Wt: 193.20 g/mol
InChI Key: GGLWKQKWRMCMSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59826-11-8

Product Name

5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one

Molecular Formula

C10H11NO3

Molecular Weight

193.20 g/mol

IUPAC Name

5-hydroxy-8-methoxy-3,4-dihydro-1H-quinolin-2-one

InChI

InChI=1S/C10H11NO3/c1-14-8-4-3-7(12)6-2-5-9(13)11-10(6)8/h3-4,12H,2,5H2,1H3,(H,11,13)

InChI Key

GGLWKQKWRMCMSN-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)O)CCC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Hydroxy-8-methoxycarbostyril (12.5 g) in 200 ml of N-methylpyrrolidinone with 500 mg of palladium hydroxide (20%) were hydrogenated at 50° C. under 1,2 bar hydrogen. The catalyst was removed by filtration through Celite and the solvent evaporated to give 12.4 g of 5-hydroxy-8-methoxy-3,4-dihydrocarbostyril (mp=190° C.).
Name
5-Hydroxy-8-methoxycarbostyril
Quantity
12.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three
Quantity
500 mg
Type
catalyst
Reaction Step Four

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